Cas no 426254-51-5 ((S)-4-Amino-5-methyl-hexanoic acid tert-butyl ester)

• Product Name: (S)-4-Amino-5-methyl-hexanoic acid tert-butyl ester
• CAS No: 426254-51-5
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• MDL: MFCD34169070
• CID: 5228492
• Update Time: 2026-03-07

(S)-4-Amino-5-methyl-hexanoic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-4-Amino-5-methyl-hexanoic acid tert-butyl ester

• MDL： MFCD34169070
• Inchi： 1S/C11H23NO2/c1-8(2)9(12)6-7-10(13)14-11(3,4)5/h8-9H,6-7,12H2,1-5H3/t9-/m0/s1
• InChI Key： IFUQNJXMUYZDAJ-VIFPVBQESA-N
• SMILES： C(OC(C)(C)C)(=O)CC[C@H](N)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-4-Amino-5-methyl-hexanoic acid tert-butyl ester

Recent Advances in the Study of (S)-4-Amino-5-methyl-hexanoic acid tert-butyl ester (CAS: 426254-51-5)

In recent years, (S)-4-Amino-5-methyl-hexanoic acid tert-butyl ester (CAS: 426254-51-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a tert-butyl ester derivative of a branched-chain amino acid, has shown promising potential in various applications, including drug synthesis, peptide modification, and as a chiral building block in asymmetric synthesis. The unique structural features of this molecule, such as its stereocenter and protected amino group, make it a valuable intermediate in the development of bioactive compounds.

A recent study published in the Journal of Medicinal Chemistry explored the use of (S)-4-Amino-5-methyl-hexanoic acid tert-butyl ester as a precursor in the synthesis of novel gamma-aminobutyric acid (GABA) analogs. The researchers highlighted its role in enhancing the bioavailability and metabolic stability of these analogs, which are being investigated for their potential in treating neurological disorders such as epilepsy and anxiety. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized compounds.

Another significant development was reported in a 2023 paper in Organic & Biomolecular Chemistry, where the compound was utilized in the asymmetric synthesis of β-peptides. The tert-butyl ester group was found to provide excellent protection for the amino functionality, allowing for efficient coupling reactions and minimizing side reactions. The study demonstrated that (S)-4-Amino-5-methyl-hexanoic acid tert-butyl ester could be used to construct complex peptide architectures with high enantiomeric purity, which is critical for the development of peptide-based therapeutics.

In addition to its synthetic utility, (S)-4-Amino-5-methyl-hexanoic acid tert-butyl ester has also been investigated for its potential pharmacological properties. A preclinical study conducted by a team at the University of Cambridge revealed that derivatives of this compound exhibit moderate inhibitory activity against certain proteases involved in inflammatory pathways. These findings suggest that further optimization of the scaffold could lead to the development of new anti-inflammatory agents.

The growing interest in (S)-4-Amino-5-methyl-hexanoic acid tert-butyl ester is also reflected in the increasing number of patents filed related to its applications. For instance, a recent patent application by a major pharmaceutical company disclosed its use in the preparation of prodrugs designed to improve the delivery of poorly soluble active pharmaceutical ingredients (APIs). The tert-butyl ester moiety was shown to enhance the lipophilicity of the prodrugs, facilitating their absorption across biological membranes.

Despite these advancements, challenges remain in the large-scale production and purification of (S)-4-Amino-5-methyl-hexanoic acid tert-butyl ester. Researchers are actively exploring greener synthetic routes and more efficient purification techniques to address these issues. For example, a 2024 study in Green Chemistry reported the use of biocatalysis for the enantioselective synthesis of this compound, offering a more sustainable alternative to traditional chemical methods.

In conclusion, (S)-4-Amino-5-methyl-hexanoic acid tert-butyl ester (CAS: 426254-51-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential pharmacological applications make it a valuable tool for drug discovery and development. Future research is expected to further elucidate its mechanisms of action and expand its utility in the design of novel therapeutics.